Cas no 436087-22-8 (Acetamide,2-chloro-N-[2-(hexahydro-1H-azepin-1-yl)phenyl]-)

• Product Name: Acetamide,2-chloro-N-[2-(hexahydro-1H-azepin-1-yl)phenyl]-
• CAS No: 436087-22-8
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 332171
• PubChem ID: 795856
• Update Time: 2025-04-19

Acetamide,2-chloro-N-[2-(hexahydro-1H-azepin-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[2-(hexahydro-1H-azepin-1-yl)phenyl]-
• N-(2-AZEPAN-1-YL-PHENYL)-2-CHLORO-ACETAMIDE
• N-[2-(azepan-1-yl)phenyl]-2-chloroacetamide
• DTXSID80355287
• N-(2-(Azepan-1-yl)phenyl)-2-chloroacetamide
• AKOS000300665
• PS-0357
• FT-0676744
• SR-01000370516
• SR-01000370516-1
• 436087-22-8
• N-(2-AZEPAN-1-YL-PHENYL)-2-CHLOROACETAMIDE

• MDL： MFCD03446301
• Inchi： 1S/C14H19ClN2O/c15-11-14(18)16-12-7-3-4-8-13(12)17-9-5-1-2-6-10-17/h3-4,7-8H,1-2,5-6,9-11H2,(H,16,18)
• InChI Key： HAGDLBIXXCCOEH-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1N1CCCCCC1)=O

Computed Properties

• Exact Mass: 266.11900
• Monoisotopic Mass: 266.118591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 3

Experimental Properties

• Density: 1.191
• Boiling Point: 450.3°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.582
• PSA: 32.34000
• LogP: 3.38230

Acetamide,2-chloro-N-[2-(hexahydro-1H-azepin-1-yl)phenyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT